Cas no 1806735-78-3 (Methyl 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806735-78-3
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4815515
• Update Time: 2025-10-07

Methyl 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H6F5NO3/c1-17-8(16)5-3-15-7(18-9(12,13)14)4(2-10)6(5)11/h3H,2H2,1H3
• InChI Key： FSCOVMZLZHDLQI-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CN=C(C=1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806735-78-3): A Comprehensive Overview

Methyl 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806735-78-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications. This compound belongs to the pyridine family, which is well-known for its broad spectrum of biological activities and its role as a key structural motif in numerous therapeutic agents.

The molecular structure of Methyl 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate incorporates several fluorinated substituents, including a fluoromethyl group and a trifluoromethoxy group. These fluorine-containing moieties are strategically positioned to enhance the compound's pharmacokinetic properties, such as metabolic stability and bioavailability. The presence of these fluorine atoms also contributes to the compound's lipophilicity, which is a critical factor in drug design for optimizing membrane permeability and target binding affinity.

In recent years, there has been a growing interest in the development of fluorinated pyridines due to their versatile biological activities. For instance, studies have demonstrated that compounds containing fluoromethyl groups exhibit enhanced binding affinity to biological targets, often leading to improved therapeutic efficacy. Similarly, the incorporation of a trifluoromethoxy group can modulate the electronic properties of the molecule, influencing its interactions with biological receptors.

The synthesis of Methyl 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for pharmaceutical applications. The fluorination step, in particular, is a critical stage that demands careful optimization to achieve the desired regioselectivity and functional group compatibility.

Recent research has highlighted the potential of Methyl 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. For example, studies have shown that this compound can be further functionalized to produce potent inhibitors of various enzymatic targets. These inhibitors have shown promise in preclinical studies for their ability to modulate pathways associated with inflammation, cancer, and neurodegenerative diseases.

The pharmacological profile of derivatives derived from Methyl 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate has been extensively investigated. Initial studies have revealed that these compounds exhibit significant activity against targets such as kinases and transcription factors. The fluorinated substituents play a crucial role in enhancing binding interactions with these targets, often leading to higher affinity and selectivity compared to non-fluorinated analogs.

The development of computational tools has further facilitated the exploration of the pharmacological potential of compounds like Methyl 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate. Molecular modeling techniques have been employed to predict binding modes and interaction energies with biological targets, providing valuable insights into structure-activity relationships. These computational approaches complement experimental efforts by enabling rapid screening and optimization of lead compounds.

In conclusion, Methyl 4-fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features, combined with its potential for further functionalization, make it an attractive candidate for drug discovery programs targeting various diseases. As research in this area continues to advance, it is anticipated that compounds derived from this scaffold will contribute significantly to the next generation of pharmaceutical innovations.